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Compound of Interest

Compound Name:

10,13-Dimethyl-

1,2,6,7,8,9,11,12,14,15-

decahydrocyclopenta[a]phenanthr

en-3-one

Cat. No.: B1221407 Get Quote

For researchers, scientists, and drug development professionals, this guide provides an

objective comparison of two potent synthetic 10,13-dimethyl-steroids, Dimethyltrienolone and

Dimethandrolone, with existing androgens. The analysis is supported by available experimental

data to inform future research and development.

The landscape of androgenic compounds is vast, with ongoing research focused on developing

molecules with improved therapeutic profiles. This guide delves into the pharmacological

characteristics of two such synthetic steroids, Dimethyltrienolone (RU-2420) and

Dimethandrolone (DMA), and contrasts them with the endogenous androgen, testosterone, and

the synthetic steroid, methyltestosterone.

Quantitative Comparison of Androgenic and
Anabolic Activity
The following tables summarize the available quantitative data on the relative binding affinity

and in vivo potency of these compounds. The data highlights the significantly increased

potency of Dimethyltrienolone and Dimethandrolone compared to testosterone and

methyltestosterone.

Table 1: Relative Binding Affinity (RBA) for the Androgen Receptor (AR)
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Compound
Relative Binding Affinity
(%) for AR (Testosterone =
100%)

Reference

Testosterone 100 [1]

Methyltrienolone (R1881) 150-200 [2]

Dimethyltrienolone ~180 [3]

Dimethandrolone
High (specific value not

available)
[4]

Note: Methyltrienolone (Metribolone or R1881) is a close analog of Dimethyltrienolone and is

often used as a reference compound in binding assays due to its high affinity.[3]

Table 2: In Vivo Anabolic and Androgenic Potency

Compound

Anabolic Potency
(relative to
Methyltestosterone
)

Androgenic
Potency (relative to
Methyltestosterone
)

Reference

Methyltestosterone 1 1 [5]

Dimethyltrienolone >100 >100 [5]

Dimethandrolone

Undecanoate (DMAU)
22.39 2.72

Note: The data for Dimethandrolone is for its undecanoate ester (DMAU), an orally active

prodrug.

Key Pharmacological Distinctions
Metabolic Stability: Dimethyltrienolone and Dimethandrolone exhibit high resistance to hepatic

metabolism due to their chemical structures.[3][4] This contrasts with testosterone, which is

extensively metabolized.[3]
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Aromatization: Unlike testosterone, neither Dimethyltrienolone nor Dimethandrolone are

substrates for the aromatase enzyme, meaning they are not converted into estrogens.[5] This

eliminates the risk of estrogenic side effects such as gynecomastia.

5α-Reduction: Dimethyltrienolone is not a substrate for the 5α-reductase enzyme, meaning its

potency is not amplified in androgenic tissues like the prostate and skin.[5] Similarly,

Dimethandrolone's androgenic effects are not dependent on 5α-reduction.

Experimental Protocols
A fundamental in vivo assay for assessing the androgenic and anabolic properties of steroid

compounds is the Hershberger assay.

Hershberger Assay Protocol
Objective: To determine the androgenic and anabolic activity of a test compound in castrated

male rats.

Animals: Immature, castrated male rats (e.g., Sprague-Dawley or Wistar), typically castrated on

postnatal day 42.

Procedure:

Acclimatization: Animals are allowed to acclimatize for a period of at least 7 days post-

castration.

Dosing: The test compound is administered daily for 10 consecutive days via oral gavage or

subcutaneous injection. A vehicle control group and a reference androgen (e.g., testosterone

propionate) group are included.

Necropsy: Approximately 24 hours after the final dose, the animals are euthanized.

Tissue Collection and Weighing: The following androgen-dependent tissues are carefully

dissected and weighed:

Ventral prostate (VP)

Seminal vesicles (SV) including coagulating glands
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Levator ani-bulbocavernosus muscle (LABC)

Cowper's glands (COW)

Glans penis (GP)

Data Analysis: The weights of the tissues from the treated groups are compared to the

vehicle control group. A statistically significant increase in the weight of these tissues

indicates androgenic and/or anabolic activity.

Visualizing Key Pathways and Workflows
To further elucidate the mechanisms and experimental processes discussed, the following

diagrams are provided in the DOT language for use with Graphviz.
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Caption: Androgen Receptor Signaling Pathway.

Experimental Workflow of the Hershberger Assay
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Caption: Hershberger Assay Experimental Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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